(5Z)-5-[(3-chloro-5-ethoxy-4-prop-2-ynoxyphenyl)methylidene]-2-(3,5-dimethylanilino)-1,3-thiazol-4-one

• Molecular Formula: C23H21ClN2O3S
• Molecular Weight: 440.9 g/mol
• IUPAC Name: (5Z)-5-[(3-chloro-5-ethoxy-4-prop-2-ynoxyphenyl)methylidene]-2-(3,5-dimethylanilino)-1,3-thiazol-4-one
• InChI: InChI=1S/C23H21ClN2O3S/c1-5-7-29-21-18(24)11-16(12-19(21)28-6-2)13-20-22(27)26-23(30-20)25-17-9-14(3)8-15(4)10-17/h1,8-13H,6-7H2,2-4H3,(H,25,26,27)/b20-13-
• InChI Key: KODLHJUTWZDHFO-MOSHPQCFSA-N
• Isomeric SMILES: CCOC1=C(C(=CC(=C1)/C=C\2/C(=O)N=C(S2)NC3=CC(=CC(=C3)C)C)Cl)OCC#C
• SMILES: CCOC1=C(C(=CC(=C1)C=C2C(=O)N=C(S2)NC3=CC(=CC(=C3)C)C)Cl)OCC#C

Description

(5Z)-5-[(3-chloro-5-ethoxy-4-prop-2-ynoxyphenyl)methylidene]-2-(3,5-dimethylanilino)-1,3-thiazol-4-one is a thiazolone derivative that has been extensively studied for its potential applications in scientific research. This compound has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of (5Z)-5-[(3-chloro-5-ethoxy-4-prop-2-ynoxyphenyl)methylidene]-2-(3,5-dimethylanilino)-1,3-thiazol-4-one is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins that are involved in various cellular processes.
Biochemical and Physiological Effects:
(5Z)-5-[(3-chloro-5-ethoxy-4-prop-2-ynoxyphenyl)methylidene]-2-(3,5-dimethylanilino)-1,3-thiazol-4-one has been shown to exhibit a range of biochemical and physiological effects. Some of these include:
1. Anticancer Activity: This compound has been shown to induce apoptosis in cancer cells, making it a potential candidate for the development of new anticancer drugs.
2. Neuroprotective Effects: (5Z)-5-[(3-chloro-5-ethoxy-4-prop-2-ynoxyphenyl)methylidene]-2-(3,5-dimethylanilino)-1,3-thiazol-4-one has been shown to exhibit neuroprotective effects in neurodegenerative diseases such as Alzheimer's and Parkinson's.
3. Anti-inflammatory Properties: This compound has been shown to exhibit anti-inflammatory properties, making it a potential candidate for the development of new anti-inflammatory drugs.

Advantages and Limitations for Lab Experiments

The advantages of using (5Z)-5-[(3-chloro-5-ethoxy-4-prop-2-ynoxyphenyl)methylidene]-2-(3,5-dimethylanilino)-1,3-thiazol-4-one in lab experiments include its potential applications in various scientific research fields, its ability to induce apoptosis in cancer cells, and its potential neuroprotective and anti-inflammatory effects.
The limitations of using this compound in lab experiments include its relatively complex synthesis method, its unknown mechanism of action, and the need for further research to fully understand its potential applications.

Future Directions

There are several future directions that could be pursued in the study of (5Z)-5-[(3-chloro-5-ethoxy-4-prop-2-ynoxyphenyl)methylidene]-2-(3,5-dimethylanilino)-1,3-thiazol-4-one. Some of these include:
1. Further investigation into the mechanism of action of this compound.
2. Development of new anticancer drugs based on the structure of this compound.
3. Further investigation into the potential neuroprotective effects of this compound in neurodegenerative diseases.
4. Development of new anti-inflammatory drugs based on the structure of this compound.
5. Investigation into the potential use of this compound in other scientific research fields.

Synthesis Methods

The synthesis of (5Z)-5-[(3-chloro-5-ethoxy-4-prop-2-ynoxyphenyl)methylidene]-2-(3,5-dimethylanilino)-1,3-thiazol-4-one involves the reaction of 3-chloro-5-ethoxy-4-prop-2-ynoxybenzaldehyde with 3,5-dimethylaniline and 2-aminothiazole in the presence of a suitable catalyst. The resulting product is then purified and characterized using various analytical techniques.

Scientific Research Applications

(5Z)-5-[(3-chloro-5-ethoxy-4-prop-2-ynoxyphenyl)methylidene]-2-(3,5-dimethylanilino)-1,3-thiazol-4-one has been studied for its potential applications in various scientific research fields. Some of these include:
1. Cancer Research: This compound has been shown to exhibit anticancer activity by inducing apoptosis in cancer cells. It has been studied as a potential candidate for the development of new anticancer drugs.
2. Neurodegenerative Diseases: (5Z)-5-[(3-chloro-5-ethoxy-4-prop-2-ynoxyphenyl)methylidene]-2-(3,5-dimethylanilino)-1,3-thiazol-4-one has been studied for its potential neuroprotective effects in neurodegenerative diseases such as Alzheimer's and Parkinson's.
3. Anti-inflammatory Properties: This compound has been shown to exhibit anti-inflammatory properties, making it a potential candidate for the development of new anti-inflammatory drugs.